Cas no 179051-22-0 (1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid)

• Product Name: 1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid
• CAS No: 179051-22-0
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 2182076
• PubChem ID: 3153634
• Update Time: 2025-10-30

1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid
• EN300-07188
• Z45543243
• 1-naphthalen-2-ylsulfonylpiperidine-3-carboxylic acid
• SB31232
• 1-(Naphthalen-2-ylsulfonyl)piperidine-3-carboxylicacid
• KTQWWYGLWQVHDM-UHFFFAOYSA-N
• SB31228
• SCHEMBL5246679
• AKOS000112099
• 179051-22-0
• Oprea1_197910
• G39910
• WAY-625287
• SB34380
• 1-(2-naphthylsulphonyl)-piperidine-3-carboxylic acid
• CS-0307785
• DB-258918
• 1-(2-naphthylsulfonyl)piperidine-3-carboxylic acid
• SR-01000370300-1
• AKOS016039003
• 1-(naphthalene-2-sulfonyl)piperidine-3-carboxylic acid
• SR-01000370300
• 3-Piperidinecarboxylic acid, 1-(2-naphthalenylsulfonyl)-
• 1-(Naphthalen-2-ylsulfonyl)piperidine-3-carboxylic acid
• 1-(2-naphthylsulphonyl)piperidine-3-carboxylic acid
• 963-509-5

• MDL： MFCD02655857
• Inchi： 1S/C16H17NO4S/c18-16(19)14-6-3-9-17(11-14)22(20,21)15-8-7-12-4-1-2-5-13(12)10-15/h1-2,4-5,7-8,10,14H,3,6,9,11H2,(H,18,19)
• InChI Key： KTQWWYGLWQVHDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid

Comprehensive Overview of 1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid (CAS No. 179051-22-0)

1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid (CAS No. 179051-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique naphthalene-sulfonyl and piperidine-carboxylic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential therapeutic uses, making it a subject of ongoing scientific exploration.

The structural features of 1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid contribute to its relevance in drug discovery. The naphthalene ring system is known for its ability to interact with hydrophobic pockets in proteins, while the piperidine scaffold is a common motif in medicinal chemistry due to its favorable pharmacokinetic properties. Combined with the carboxylic acid functional group, this compound exhibits potential as a building block for designing enzyme inhibitors or receptor modulators. Recent studies highlight its utility in targeting inflammatory pathways and neurological disorders, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 179051-22-0 is often employed in peptide mimetics and small-molecule libraries. Its compatibility with modern click chemistry and cross-coupling reactions makes it valuable for high-throughput screening. Laboratories optimizing green chemistry protocols may also explore its solubility in eco-friendly solvents, addressing the growing demand for sustainable research practices. Analytical techniques like HPLC and NMR are typically used to characterize its purity, ensuring reproducibility in downstream applications.

The commercial availability of 1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid through chemical suppliers has facilitated its adoption in academic and industrial settings. Frequently asked questions (FAQs) revolve around its storage conditions (recommended at -20°C under inert atmosphere), handling precautions, and compatibility with common reagents. Digital platforms discussing structure-activity relationships (SAR) or fragment-based drug design often reference this compound as a case study, underscoring its interdisciplinary importance.

Emerging applications of 179051-22-0 include its role in proteomics research and bioconjugation strategies. With the rise of AI-driven drug discovery, computational models increasingly utilize its structural data to predict novel interactions. This aligns with searches for machine learning in chemistry and virtual screening tools, reflecting broader technological integration in life sciences. Future directions may explore its derivatives for targeted drug delivery systems or as fluorescent probes in imaging techniques.

In summary, 1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid represents a multifaceted tool for researchers navigating the intersection of organic synthesis and biomedical innovation. Its documented utility across diverse fields—from catalysis to biopharmaceutical development—ensures sustained interest. As scientific communities prioritize molecular diversity and functional group tolerance, this compound’s profile will likely expand, driven by both experimental findings and computational advancements.